![molecular formula C24H26N4O3 B2568988 3-(3,4-dimethoxyphenyl)-N-(4-ethoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine CAS No. 890631-73-9](/img/structure/B2568988.png)
3-(3,4-dimethoxyphenyl)-N-(4-ethoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine
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Overview
Description
This compound is a pyrazolo[1,5-a]pyrimidine derivative. Pyrazolo[1,5-a]pyrimidines are a class of compounds that have been studied for their diverse biological activities . The compound also contains diphenylamine moieties, which are common in various pharmaceuticals and organic materials .
Molecular Structure Analysis
The molecular formula of the compound is C24H26N4O3 . It contains a pyrazolo[1,5-a]pyrimidine core with various substitutions at different positions.Physical And Chemical Properties Analysis
The exact physical and chemical properties would depend on the specific structure of the compound. Factors that could influence these properties include the presence of polar functional groups, the overall molecular size and shape, and the presence of aromatic systems .Scientific Research Applications
Synthesis and Chemical Characterization
The compound belongs to a class of molecules that include pyrazolo[1,5-a]pyrimidines, a group known for their relevance in synthetic chemistry and pharmaceutical research. Synthesis of similar compounds often involves cyclocondensation reactions, microwave-assisted synthesis, or reactions with different nucleophiles to generate a variety of heterocyclic systems. For instance, compounds synthesized through microwave irradiative cyclocondensation have shown potential in creating derivatives with significant insecticidal and antibacterial potential (Deohate & Palaspagar, 2020). Similarly, the utilization of enaminones derived from reactions with DMFDMA (N,N-dimethylformamide dimethylacetal) has facilitated the synthesis of novel heterocyclic compounds with potential antimicrobial activities (Farghaly, 2008).
Biological Activities
Research into derivatives of pyrazolo[1,5-a]pyrimidines has unveiled a range of biological activities, including antifungal, antimicrobial, and anticancer properties. For example, studies on 4-chloro-6-methoxy-N,N-dimethylpyrimidin-2-amine derivatives have identified compounds with significant antifungal effects against various fungi, suggesting the potential for development into antifungal agents (Jafar et al., 2017). Additionally, novel pyrazole derivatives have been characterized for their antimicrobial and anticancer activities, underscoring the therapeutic potential of this chemical class (Hafez et al., 2016).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
3-(3,4-dimethoxyphenyl)-N-(4-ethoxyphenyl)-2,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N4O3/c1-6-31-19-10-8-18(9-11-19)26-22-13-15(2)25-24-23(16(3)27-28(22)24)17-7-12-20(29-4)21(14-17)30-5/h7-14,26H,6H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPODYFBBTCNTCO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)NC2=CC(=NC3=C(C(=NN23)C)C4=CC(=C(C=C4)OC)OC)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
418.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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